Cas no 1379257-80-3 (2-(Aminomethyl)-4,5-difluorophenol)

• Product Name: 2-(Aminomethyl)-4,5-difluorophenol
• CAS No: 1379257-80-3
• MF: C₇H₇F₂NO
• MW: 159.133388757706
• CID: 2101338
• Update Time: 2025-10-28

2-(Aminomethyl)-4,5-difluorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)-4,5-difluorophenol
• 4,5-Difluoro-2-hydroxybenzylamine
• 2-(Aminomethyl)-4,5-difluorophenol

• Inchi： 1S/C7H7F2NO/c8-5-1-4(3-10)7(11)2-6(5)9/h1-2,11H,3,10H2
• InChI Key： IEZTTXWIPNNLCA-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1)CN)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Topological Polar Surface Area: 46.2

Additional information on 2-(Aminomethyl)-4,5-difluorophenol

Introduction to 2-(Aminomethyl)-4,5-difluorophenol (CAS No. 1379257-80-3) and Its Emerging Applications in Chemical Biology

2-(Aminomethyl)-4,5-difluorophenol, identified by the CAS number 1379257-80-3, is a fluorinated aromatic compound with a unique structural framework that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its aminomethyl substituent and difluorophenol core, exhibits a distinct set of chemical properties that make it a promising candidate for various biochemical applications. The presence of fluorine atoms in the phenolic ring not only enhances its metabolic stability but also influences its interactions with biological targets, making it an attractive scaffold for drug design and development.

The aminomethyl group in 2-(Aminomethyl)-4,5-difluorophenol introduces a reactive site that can be further functionalized to create more complex molecular architectures. This versatility has been exploited in the synthesis of novel ligands, probes, and therapeutic agents. Recent studies have highlighted the compound's potential in modulating enzyme activity and receptor binding, particularly in the context of inflammatory pathways and cancer biology. The ability to conjugate this molecule to other pharmacophores or biomolecules opens up avenues for targeted drug delivery systems and imaging techniques.

One of the most compelling aspects of 2-(Aminomethyl)-4,5-difluorophenol is its role as a precursor in the development of small-molecule inhibitors. Researchers have leveraged its structural features to design compounds that interfere with key signaling pathways implicated in diseases such as diabetes, neurodegeneration, and autoimmune disorders. For instance, derivatives of this compound have shown promise in inhibiting tyrosine kinases, which are overexpressed in many cancers. The difluorophenol moiety contributes to the compound's ability to engage with biological targets through both hydrophobic and hydrogen bonding interactions, enhancing its binding affinity and selectivity.

In recent years, advances in computational chemistry have facilitated the rational design of molecules based on 2-(Aminomethyl)-4,5-difluorophenol. Molecular docking studies have revealed its potential as a scaffold for developing antiviral agents, particularly against RNA viruses. The fluorine atoms are believed to stabilize the compound's interactions with viral proteases and polymerases by increasing its lipophilicity and reducing susceptibility to enzymatic degradation. This has spurred interest in exploring its efficacy against emerging viral threats, including those associated with global health crises.

The synthesis of 2-(Aminomethyl)-4,5-difluorophenol itself presents an intriguing challenge due to the need for precise control over regioselectivity and stereochemistry. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and fluorochemical transformations, have enabled more efficient routes to this compound. These methods not only improve yield but also allow for greater customization of the molecular structure, enabling researchers to fine-tune properties such as solubility and bioavailability.

Another area where 2-(Aminomethyl)-4,5-difluorophenol has made significant contributions is in the development of fluorescent probes for cellular imaging. The combination of an aromatic system with fluorine atoms enhances photostability and quantum yield, making it an ideal candidate for real-time tracking of biological processes. Researchers have utilized derivatives of this compound to visualize protein-protein interactions, track metabolic pathways, and monitor drug delivery systems within living cells. Such applications are crucial for understanding disease mechanisms at a molecular level and for validating therapeutic strategies.

The pharmacokinetic profile of 2-(Aminomethyl)-4,5-difluorophenol has also been extensively studied to optimize its therapeutic potential. Preclinical trials have demonstrated that certain derivatives exhibit favorable pharmacokinetic properties, including adequate bioavailability and prolonged circulation time. This has been achieved by modulating the molecular weight and lipophilicity of the compound through strategic functionalization. Such findings are critical for translating laboratory discoveries into viable clinical candidates.

Looking ahead, the future prospects for 2-(Aminomethyl)-4,5-difluorophenol appear promising as researchers continue to uncover new applications in chemical biology. The integration of machine learning algorithms with experimental data is expected to accelerate the discovery of novel derivatives with enhanced biological activity. Additionally, advancements in biocatalysis may provide sustainable routes for synthesizing this compound on an industrial scale. As our understanding of molecular interactions evolves, so too will the therapeutic possibilities offered by this versatile scaffold.